Cas no 1400755-07-8 ([2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol)

• Product Name: [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• CAS No: 1400755-07-8
• MF: C₁₃H₁₈BClO₃
• MW: 268.544223308563
• MDL: MFCD18729957
• CID: 2083658
• Update Time: 2025-06-08

[2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(hydroxymethyl)phenylboronic Acid Pinacol Ester
• (2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenemethanol
• [2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• AK209345
• SY029931
• 2-Chloro-3-(hydroxymethyl)phenylboronicAcidPinacolEster
• [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

• MDL： MFCD18729957
• Inchi： 1S/C13H18BClO3/c1-12(2)13(3,4)18-14(17-12)10-7-5-6-9(8-16)11(10)15/h5-7,16H,8H2,1-4H3
• InChI Key： HBLMMENVLOTBES-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 268.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 391.6±37.0°C at 760 mmHg
• PSA: 38.69000
• LogP: 2.13150

[2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

[2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol and CAS No. 1400755-07-8: A Comprehensive Overview

The compound with the CAS number 1400755-07-8 and the product name [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The introduction of this compound into the scientific community has opened new avenues for exploration, particularly in the synthesis of complex molecules and the development of novel therapeutic agents.

The molecular structure of [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol is characterized by a phenyl ring substituted with a chloro group at the 2-position and a tetramethylborate group at the 3-position. This unique configuration makes it an attractive intermediate for various synthetic transformations. The presence of the borate group not only facilitates cross-coupling reactions but also enhances its reactivity in Suzuki-Miyaura couplings, which are widely used in pharmaceutical synthesis.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in constructing biaryl structures. The compound [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol is no exception. Its ability to participate in palladium-catalyzed cross-coupling reactions has made it a valuable tool for chemists working on the synthesis of complex organic molecules. These reactions are particularly important in the pharmaceutical industry, where they are used to create novel drug candidates with improved efficacy and reduced side effects.

One of the most compelling aspects of CAS No. 1400755-07-8 is its potential application in the development of small-molecule inhibitors. Small molecules have become increasingly important in drug discovery due to their ability to target specific biological pathways. The compound's structural features make it an excellent candidate for designing inhibitors that can modulate enzyme activity or interact with specific protein targets. This has led to its investigation as a lead compound in several ongoing research projects aimed at developing new treatments for various diseases.

The synthesis of [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol involves several key steps that highlight its complexity and synthetic utility. The introduction of the tetramethylborate group requires careful control of reaction conditions to ensure high yield and purity. This process often involves the use of specialized catalysts and reagents that are critical for achieving optimal results. The chloro-substituted phenyl ring further adds to the compound's reactivity, allowing for diverse functionalization strategies.

Recent advancements in synthetic methodologies have enabled chemists to explore new ways to utilize compounds like CAS No. 1400755-07-8. For instance, transition-metal-catalyzed reactions have been refined to allow for more efficient and selective transformations. These improvements have not only streamlined the synthesis process but also expanded the range of possible applications for this compound. Researchers are now able to access derivatives with tailored properties that can be optimized for specific biological targets.

The pharmaceutical industry has been particularly keen on exploring the potential of boronic acid derivatives due to their role in drug development. The ability of these compounds to participate in cross-coupling reactions has made them indispensable tools for constructing complex drug molecules. The compound [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol is a prime example of how boronic acid derivatives can be leveraged to create innovative therapeutic agents.

In conclusion, CAS No. 1400755-07-8 and its corresponding product name [2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol represent a significant contribution to the field of organic chemistry and pharmaceutical research. Their unique structural features and reactivity make them valuable tools for synthesizing complex molecules and developing novel therapeutic agents. As research continues to evolve, it is likely that this compound will play an increasingly important role in future drug discovery efforts.